molecular formula C19H32N2O3S B288560 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

Cat. No. B288560
M. Wt: 368.5 g/mol
InChI Key: CZYYWBYHJCZSMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide (MTTBS) is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide-based compound that has shown promising results in various studies, especially in the field of cancer research.

Mechanism of Action

The mechanism of action of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of heat shock protein 90 (HSP90), which is a chaperone protein that is essential for the stability and function of various oncogenic proteins. Inhibition of HSP90 leads to the degradation of these oncogenic proteins, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide has been found to have low toxicity towards normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide is its high yield synthesis method, which makes it easily accessible for laboratory experiments. 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide has also been found to have low toxicity towards normal cells, making it a safe candidate for in vitro and in vivo studies. However, the mechanism of action of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide is not fully understood, which limits its potential for clinical use.

Future Directions

There are several future directions for the research on 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide. One direction is to further investigate the mechanism of action of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide and its interaction with HSP90. Another direction is to explore the potential of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide as a combination therapy with other anticancer agents. Additionally, the development of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide analogs with improved efficacy and specificity could also be a future direction for research.

Synthesis Methods

The synthesis of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide involves the reaction of 4-methoxy-2,3,5-trimethylbenzenesulfonyl chloride with 2,2,6,6-tetramethylpiperidine in the presence of a base such as triethylamine. The reaction results in the formation of 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide as a white solid with a high yield.

Scientific Research Applications

4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide has been extensively studied in the field of cancer research. It has shown promising results as an anticancer agent in various in vitro and in vivo studies. 4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the migration and invasion of cancer cells.

properties

Product Name

4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

Molecular Formula

C19H32N2O3S

Molecular Weight

368.5 g/mol

IUPAC Name

4-methoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

InChI

InChI=1S/C19H32N2O3S/c1-12-9-16(13(2)14(3)17(12)24-8)25(22,23)20-15-10-18(4,5)21-19(6,7)11-15/h9,15,20-21H,10-11H2,1-8H3

InChI Key

CZYYWBYHJCZSMY-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1OC)C)C)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C

Canonical SMILES

CC1=CC(=C(C(=C1OC)C)C)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.